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Compound of Interest

Compound Name: SNPB-sulfo-Me

Cat. No.: B3182537 Get Quote

This document provides crucial safety and logistical guidance for the handling and disposal of

SNPB-sulfo-Me (CAS No. 890409-86-6), a cleavable linker utilized in the development of

antibody-drug conjugates (ADCs). Researchers, scientists, and drug development

professionals should adhere to these procedures to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for SNPB-sulfo-Me is not publicly available, this

guidance is based on the safety protocols for structurally similar sulfo-NHS ester and

maleimide-containing compounds. It is imperative to obtain the vendor-specific SDS for SNPB-
sulfo-Me and consult it as the primary source of safety information.

Summary of Potential Hazards and Key Safety Measures
SNPB-sulfo-Me is a chemical compound with the formula C14H15N3O8S3 and a molecular

weight of 449.48. Based on analogous compounds, it should be handled with care, assuming it

may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation

if inhaled as a dust.
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Hazard Category Potential Hazard

Recommended

Personal Protective

Equipment (PPE)

First Aid Measures

Oral Toxicity Harmful if swallowed.

Do not eat, drink, or

smoke when using

this product.

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

Immediately call a

POISON CENTER or

doctor.

Skin Irritation Causes skin irritation.

Chemical-resistant

gloves (e.g., nitrile),

lab coat.

IF ON SKIN: Wash

with plenty of soap

and water. Take off

immediately all

contaminated clothing

and wash it before

reuse.[1][2]

Eye Irritation
Causes serious eye

irritation.

Safety glasses with

side shields or

goggles.

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. Immediately

call a POISON

CENTER or doctor.[1]

Respiratory Irritation
May cause respiratory

irritation.

Use in a well-

ventilated area or with

a fume hood. If dust is

generated, a NIOSH-

approved respirator

may be necessary.

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing. Call a

POISON CENTER or

doctor if you feel

unwell.[1][2]
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A systematic approach to handling SNPB-sulfo-Me from receipt to disposal is critical for safety.

The following workflow outlines the necessary steps.

Receiving and Storage

Handling and Experimentation

Waste Disposal

1. Receive Package
- Inspect for damage.

- Verify chemical identity.

2. Storage
- Store in a cool, dry, well-ventilated area.

- Keep container tightly closed.

3. Don PPE
- Lab coat, gloves, eye protection.

4. Weighing
- Perform in a chemical fume hood or ventilated enclosure.

5. Dissolution
- Use appropriate solvent as per protocol.

- Handle solutions with care.

6. Experimental Use
- Follow specific experimental protocol.

- Avoid generating aerosols.

7. Waste Collection
- Collect all contaminated materials (tips, tubes, etc.) in a designated hazardous waste container.

8. Disposal
- Dispose of as hazardous chemical waste in accordance with institutional and local regulations.
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Caption: Workflow for safe handling of SNPB-sulfo-Me.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is dependent on the specific procedures being performed.

This decision-making flowchart provides guidance on selecting the necessary level of

protection.
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PPE Selection Guide

Start: Assess Task

Minimum PPE:
- Nitrile Gloves

- Lab Coat

Handling solid SNPB-sulfo-Me?

Work in Fume Hood or
Ventilated Enclosure

Yes

Handling solution?

No

Risk of splash?

Yes

Wear Goggles or Face Shield

Yes

Standard Safety Glasses

No

Click to download full resolution via product page

Caption: Decision-making flowchart for PPE selection.
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Disposal Plan
Proper disposal of SNPB-sulfo-Me and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused SNPB-sulfo-Me and any materials contaminated with the solid (e.g.,

weigh boats, contaminated gloves) should be collected in a clearly labeled, sealed container

for hazardous chemical waste.

Liquid Waste: Solutions containing SNPB-sulfo-Me and any contaminated solvents should

be collected in a designated, sealed hazardous waste container. Do not pour down the drain.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name ("SNPB-sulfo-Me"), and the primary hazards (e.g., "Irritant," "Harmful if Swallowed").

Regulatory Compliance: All waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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